3-(4-methoxyphenyl)-3-((3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(2-morpholinoethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-3-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(2-morpholin-4-ylethyl)propanamide
• InChI: InChI=1S/C25H31N5O4S/c1-32-20-7-3-18(4-8-20)22(17-23(31)26-11-12-30-13-15-34-16-14-30)35-25-27-24(28-29-25)19-5-9-21(33-2)10-6-19/h3-10,22H,11-17H2,1-2H3,(H,26,31)(H,27,28,29)
• InChI Key: JJTFGJRFCHTYNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NN2)SC(CC(=O)NCCN3CCOCC3)C4=CC=C(C=C4)OC
• Molecular Formula: C25H31N5O4S
• Molecular Weight: 497.6 g/mol

Description

3-(4-methoxyphenyl)-3-((3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(2-morpholinoethyl)propanamide is a useful research compound. Its molecular formula is C25H31N5O4S and its molecular weight is 497.61. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxyphenyl)-3-((3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(2-morpholinoethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxyphenyl)-3-((3-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(2-morpholinoethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

• Antioxidant and Anticancer Activities : Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which share structural similarities with the compound , have been synthesized and tested for their antioxidant and anticancer activities. These compounds showed significant antioxidant activity, with some derivatives displaying greater effectiveness than ascorbic acid. Additionally, they exhibited anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, indicating potential for therapeutic applications (Tumosienė et al., 2020).

Antimicrobial Activities

• Antimicrobial Properties : Research on new 1,2,4-triazole derivatives, including those with morpholine moieties, has demonstrated their effectiveness as antimicrobial agents. These compounds have been found to possess good to moderate activities against various microorganisms, suggesting their potential use in developing new antimicrobial therapies (Bektaş et al., 2007).

Synthesis and Chemical Properties

• Chemical Synthesis and Modification : Studies on morpholinium 2-((4-(2-methoxyphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-yl)thio)acetate and similar compounds have focused on their synthesis, chemical structure determination, and potential for further chemical modifications. These research efforts contribute to the understanding of the compound's chemical behavior and potential for application in various scientific fields (Varynskyi & Kaplaushenko, 2020).